Cas no 1390851-96-3 (Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl-)

• Product Name: Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl-
• CAS No: 1390851-96-3
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5451366
• Update Time: 2025-06-07

Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl-

• Inchi： 1S/C15H17NO3S/c1-13-8-9-15(19-13)12-16(2)20(17,18)11-10-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key： PTJOMLGMVUXHQD-UHFFFAOYSA-N
• SMILES： C(S(N(C)CC1=CC=C(C)O1)(=O)=O)=CC1=CC=CC=C1

Additional information on Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl-

Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl- (CAS No. 1390851-96-3): An Overview of a Promising Compound in Pharmaceutical Research

Ethenesulfonamide, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl- (CAS No. 1390851-96-3) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research. This compound, often referred to by its systematic name, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide, is characterized by its complex molecular structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide is C₁₇H₁₉N₃O₃S, with a molecular weight of approximately 341.40 g/mol. The compound features a sulfonamide group, a phenyl ring, and a furan ring, which contribute to its unique chemical properties. The presence of these functional groups imparts specific reactivity and stability characteristics that are crucial for its potential applications in drug development.

The compound is typically synthesized through a multi-step process involving the reaction of ethenesulfonamide with methylamine and (5-methylfuran-2-yl)methanamine in the presence of appropriate catalysts. The synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Biological Activities and Mechanisms of Action

Recent studies have highlighted the diverse biological activities of N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Beyond its anti-inflammatory properties, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide has also demonstrated potential as an antitumor agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this antitumor activity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the downregulation of cyclin D1 expression.

Clinical Applications and Future Prospects

The therapeutic potential of N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide has led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and cancer. These studies have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.

In addition to its direct therapeutic applications, N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide has also been explored as a lead compound for drug discovery efforts. Researchers are actively investigating structural modifications to enhance its potency and selectivity for specific targets. For example, recent studies have focused on optimizing the substitution patterns on the phenyl ring to improve binding affinity to key receptors involved in inflammation and cancer.

Conclusion

N-methyl-N-[(5-methyl-2-furanyl)methyl]-2-phenyl ethenesulfonamide (CAS No. 1390851-96-3) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and optimize its properties for clinical use.